4-(4-Benzylpiperazin-1-yl)-2-chloropyrimidine

• Molecular Formula: C15H17ClN4
• Molecular Weight: 288.77 g/mol
• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-2-chloropyrimidine
• InChI: InChI=1S/C15H17ClN4/c16-15-17-7-6-14(18-15)20-10-8-19(9-11-20)12-13-4-2-1-3-5-13/h1-7H,8-12H2
• InChI Key: IJVADTGHTGZGSE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC(=NC=C3)Cl

Description

4-(4-Benzylpiperazin-1-yl)-2-chloropyrimidine is a useful research compound. Its molecular formula is C15H17ClN4 and its molecular weight is 288.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9.9 g (0.0664 mol) of 2,4-dichloropyrimidine, 200 ml of water and 11.7 ml (0.0673 mol) of 1-(phenylmethyl)piperazine was heated to 40° C. for 2 hours in an ultrasound bath. After cooling the mixture was made alkaline with potassium carbonate and extracted thoroughly with ethyl acetate. The crude product obtained after working up in the usual way was purified by column chromatography over silica gel (30-60 μm) using FM2 and FM4 (2/1 v/v) as eluant. Working up the appropriate fractions yielded 7.4 g (38.6% of theory) of a colourless oil, Rf=0.51 (FM4; Macherey-Nagel POLYGRAMO® SIL G/UV254, ready-made films for TLC).